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Compound of Interest

Compound Name: 2-Methyl-5-propyloctane

CAS No.: 62184-34-3

Cat. No.: B15920432

Get Quote

Proper disposal begins with a thorough understanding of the substance's chemical properties

and associated hazards. While specific hazard data for the isomer 2-Methyl-5-propyloctane is

not extensively documented, we can infer its hazard profile from its chemical structure as a

C12H26 alkane and by examining data for analogous compounds, such as n-dodecane.

Key Chemical and Physical Properties

Property Value Source

Molecular Formula C12H26 PubChem[1], NIST[2]

Molecular Weight 170.33 g/mol PubChem[1]

Boiling Point 191°C (375.8°F) ChemicalBook[3]

Density 0.748 g/cm³ ChemicalBook[3]

Estimated Flash Point
~71°C - 83°C (160°F -

181.4°F)

Inferred from n-dodecane and

2-Octanol[4][5][6]
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Hazard Identification and Regulatory Classification

2-Methyl-5-propyloctane is an aliphatic hydrocarbon. Based on its structure and the

properties of similar alkanes, its primary hazards are:

Flammability: With an estimated flash point above 60°C (140°F), it is classified as a

combustible liquid. While not as volatile as some solvents, its vapors can form flammable

mixtures with air, especially upon heating.[7][8][9]

Aspiration Hazard: Like other long-chain alkanes, 2-Methyl-5-propyloctane may be fatal if

swallowed and enters the airways.[10][11]

Skin Irritation: Prolonged or repeated contact can cause skin dryness or cracking due to its

defatting properties.[10][12]

Under the U.S. Environmental Protection Agency (EPA) regulations, specifically the Resource

Conservation and Recovery Act (RCRA), waste 2-Methyl-5-propyloctane is classified as a

hazardous waste due to its ignitability.[13][14][15]

EPA Hazardous Waste Code: D001 (Ignitable Waste)[8][13]

This classification mandates a "cradle-to-grave" management approach, meaning the

generator of the waste is responsible for its safe handling from generation to final disposal.[15]

Step-by-Step Disposal Protocol for 2-Methyl-5-
propyloctane
The following procedures are designed to ensure the safe handling and disposal of 2-Methyl-5-
propyloctane in a laboratory setting, in compliance with EPA and Occupational Safety and

Health Administration (OSHA) standards.

Step 1: Immediate Safety Precautions and Personal Protective Equipment (PPE)

Before handling 2-Methyl-5-propyloctane, ensure you are in a well-ventilated area, preferably

within a chemical fume hood.[16] All sources of ignition, such as open flames, hot plates, and

spark-producing equipment, must be eliminated from the vicinity.[17]
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Required PPE:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber.

Body Protection: A standard laboratory coat.

Step 2: Waste Segregation at the Point of Generation

The principle of waste segregation is paramount to prevent dangerous chemical reactions and

to ensure the waste can be disposed of correctly.

Do not mix 2-Methyl-5-propyloctane with other waste streams.

It must be collected in a dedicated waste container for non-halogenated organic solvents.

Rationale: Mixing with incompatible chemicals, such as strong oxidizing agents, can lead to

fire or explosions. Keeping it separate from halogenated solvents is often more cost-effective

for disposal.

Step 3: Selecting and Labeling the Waste Container

Proper containment and labeling are critical for safety and regulatory compliance.

Container Selection: Use a clean, non-reactive container with a secure, tight-fitting screw

cap. Glass or high-density polyethylene (HDPE) bottles are typically suitable. The container

must be in good condition with no leaks or cracks.

Labeling: The container must be clearly labeled as soon as the first drop of waste is added.

The label must include:

The words "Hazardous Waste"

The full chemical name: "2-Methyl-5-propyloctane"

The EPA Waste Code: D001
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An indication of the hazards (e.g., "Ignitable")

Step 4: Accumulation in a Satellite Accumulation Area (SAA)

Laboratories that generate hazardous waste must have a designated Satellite Accumulation

Area (SAA).

Location: The SAA must be at or near the point of waste generation and under the control of

the laboratory personnel.

Storage: The waste container must be kept closed at all times, except when adding waste.

This minimizes the release of flammable vapors.

Volume Limits: No more than 55 gallons of hazardous waste may be accumulated in an

SAA. Once this limit is reached, the waste must be moved to a central storage area within

three days.

Step 5: Arranging for Final Disposal

Disposal of hazardous waste must be conducted by a licensed and certified hazardous waste

management company.

Contact your Institution's EHS Office: Do not attempt to dispose of the chemical waste

yourself. Your facility's Environmental Health and Safety (EHS) department is responsible for

coordinating the pickup and disposal of hazardous waste.

Provide Information: When arranging for a pickup, be prepared to provide all the information

from the waste label.

Never Pour Down the Drain: Aliphatic hydrocarbons like 2-Methyl-5-propyloctane are not to

be disposed of down the sanitary sewer. This can lead to environmental damage and

potentially create explosive conditions in the plumbing.

Visualizing the Disposal Workflow
To ensure clarity, the disposal process for 2-Methyl-5-propyloctane is summarized in the

following flowchart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15920432?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15920432?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

